Cas no 1780624-49-8 (5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid)
5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{[(tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid
- 1780624-49-8
- EN300-7445455
- 5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid
-
- Inchi: 1S/C12H21NO5/c1-12(2,3)18-11(16)13-9-5-7-17-6-4-8(9)10(14)15/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)
- InChI Key: UDHSOHDDPDHHAL-UHFFFAOYSA-N
- SMILES: O1CCC(C(=O)O)C(CC1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 259.14197277g/mol
- Monoisotopic Mass: 259.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 84.9Ų
5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7445455-0.05g |
5-{[(tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid |
1780624-49-8 | 95.0% | 0.05g |
$647.0 | 2025-03-11 | |
| Enamine | EN300-7445455-0.1g |
5-{[(tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid |
1780624-49-8 | 95.0% | 0.1g |
$678.0 | 2025-03-11 | |
| Enamine | EN300-7445455-0.25g |
5-{[(tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid |
1780624-49-8 | 95.0% | 0.25g |
$708.0 | 2025-03-11 | |
| Enamine | EN300-7445455-0.5g |
5-{[(tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid |
1780624-49-8 | 95.0% | 0.5g |
$739.0 | 2025-03-11 | |
| Enamine | EN300-7445455-1.0g |
5-{[(tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid |
1780624-49-8 | 95.0% | 1.0g |
$770.0 | 2025-03-11 | |
| Enamine | EN300-7445455-2.5g |
5-{[(tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid |
1780624-49-8 | 95.0% | 2.5g |
$1509.0 | 2025-03-11 | |
| Enamine | EN300-7445455-5.0g |
5-{[(tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid |
1780624-49-8 | 95.0% | 5.0g |
$2235.0 | 2025-03-11 | |
| Enamine | EN300-7445455-10.0g |
5-{[(tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid |
1780624-49-8 | 95.0% | 10.0g |
$3315.0 | 2025-03-11 |
5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid
Comprehensive Overview of 5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid (CAS No. 1780624-49-8)
5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid (CAS No. 1780624-49-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a Boc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structure, featuring an oxepane ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate for designing novel therapeutics. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition, aligning with current trends in precision medicine.
The growing demand for custom peptide synthesis and small molecule inhibitors has propelled the relevance of 5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid. In recent years, the compound has been explored for its role in cancer research, particularly in modulating protein-protein interactions. Its carboxylic acid functionality allows for further derivatization, enabling the creation of bioconjugates and prodrugs. This versatility aligns with the increasing focus on multi-functional therapeutics, a hot topic in modern pharmacology. Additionally, its Boc group offers stability under acidic conditions, a feature highly valued in solid-phase peptide synthesis (SPPS).
From a synthetic chemistry perspective, CAS No. 1780624-49-8 represents a fascinating case study in heterocyclic chemistry. The oxepane scaffold is a rare but biologically relevant motif, often associated with bioactive natural products. Recent publications have highlighted its potential in central nervous system (CNS) drug discovery, owing to its ability to cross the blood-brain barrier (BBB). This has sparked interest among researchers working on neurodegenerative diseases and psychiatric disorders, areas where innovation is urgently needed. The compound's chiral center also opens doors for stereoselective synthesis, a critical aspect of asymmetric catalysis.
In the context of green chemistry, 5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid has been evaluated for its compatibility with sustainable synthesis protocols. With the pharmaceutical industry's shift toward environmentally friendly processes, this compound's potential for catalytic hydrogenation and microwave-assisted reactions is being actively investigated. Its water solubility and thermal stability further enhance its appeal for flow chemistry applications, a rapidly growing field in process optimization. These attributes make it a promising candidate for industrial-scale production while minimizing environmental impact.
The analytical characterization of CAS No. 1780624-49-8 involves advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for verifying the compound's structural integrity and purity, especially given its use in high-throughput screening assays. Recent advancements in computational chemistry have also enabled molecular docking studies with this molecule, predicting its interactions with various biological targets. Such in silico approaches are revolutionizing drug design by reducing the need for extensive empirical testing.
Looking ahead, 5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid is poised to play a key role in addressing unmet medical needs. Its application in combinatorial chemistry libraries and fragment-based drug discovery positions it at the forefront of innovative therapeutic development. As the scientific community continues to explore its potential, this compound exemplifies the intersection of cutting-edge science and practical applications, offering exciting possibilities for the future of medicinal chemistry and biomolecular engineering.
1780624-49-8 (5-{[(Tert-butoxy)carbonyl]amino}oxepane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)